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Compound of Interest

Compound Name: N-(4-methylpyridin-2-yl)acetamide

Cat. No.: B057915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-methylpyridin-2-yl)acetamide is a chemical compound belonging to the class of N-aryl

acetamides. It is characterized by a central acetamide group linked to a 4-methylpyridine ring.

[1] While direct biological activity and specific pharmacological data for N-(4-methylpyridin-2-
yl)acetamide are not extensively reported in publicly available literature, its significance in

medicinal chemistry lies primarily in its role as a versatile synthetic intermediate and a

structural motif. The pyridine ring is a fundamental scaffold in drug discovery, and acetamide

functionalities can participate in crucial hydrogen bonding interactions with biological targets.[1]

[2]

This document provides detailed application notes on the utility of N-(4-methylpyridin-2-
yl)acetamide as a building block in the synthesis of more complex molecules and outlines a

standard protocol for its preparation.

Chemical Properties
A summary of the key chemical properties of N-(4-methylpyridin-2-yl)acetamide is presented

in the table below.
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Property Value Reference

Molecular Formula C₈H₁₀N₂O [3]

Molecular Weight 150.18 g/mol [3][4]

CAS Number 5327-32-2 [3][4]

IUPAC Name
N-(4-methylpyridin-2-

yl)acetamide
[3]

Synonyms

2-Acetamido-4-methylpyridine,

N-(4-methyl-2-

pyridyl)acetamide

[3]

Applications in Medicinal Chemistry
The primary application of N-(4-methylpyridin-2-yl)acetamide in medicinal chemistry is as a

precursor and building block for the synthesis of more elaborate molecules with potential

therapeutic activities.[1] The acetamide group can be involved in linking different heterocyclic

ring systems, a common strategy in the design of novel drug candidates.[1]

While direct quantitative biological data for N-(4-methylpyridin-2-yl)acetamide is not readily

available, the broader class of N-aryl acetamide derivatives has been explored for various

medicinal applications, including:

Antifungal Agents: Derivatives of N-pyridin-2-yl acetamides have been synthesized and

screened for their antifungal properties. For instance, a series of N-pyridin-2-yl substituted

[4-methylphenylsulphonamido] acetamides demonstrated promising activity against Candida

albicans and Aspergillus niger.[5] Other studies on 2-(2-oxo-morpholin-3-yl)-acetamide

derivatives have also reported fungicidal activity against Candida species.[6]

Anticancer Agents: The 1,3-thiazole scaffold, when incorporated into acetamide derivatives,

has shown potential as anticancer agents. For example, N-(4-(4-Chlorophenyl)Thiazol-2-

yl)-2-(2-Phenylacetamido) Acetamide derivatives have been synthesized and evaluated for

their cytotoxic activity against various cancer cell lines.
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Anticonvulsant and Antimicrobial Agents: Some N-arylazole acetamide derivatives have

been investigated for their anticonvulsant and antimicrobial activities.[7]

These examples highlight the potential of the N-aryl acetamide scaffold, suggesting that

derivatives of N-(4-methylpyridin-2-yl)acetamide could be of interest for future drug discovery

efforts.

Experimental Protocols
Synthesis of N-(4-methylpyridin-2-yl)acetamide
A common and straightforward method for the synthesis of N-(4-methylpyridin-2-
yl)acetamide is the N-acylation of 2-amino-4-methylpyridine with acetic anhydride.[1][4]

Materials:

2-Amino-4-methylpyridine

Acetic anhydride

Diethyl ether

Equipment:

Round-bottom flask

Heating mantle or oil bath with temperature control

Magnetic stirrer

Condenser (optional, depending on the scale and temperature)

Buchner funnel and flask for vacuum filtration

Vacuum pump

Glassware for crystallization

Procedure:
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In a round-bottom flask, suspend 2-amino-4-methylpyridine (99.0 g, 91.5 mmol) in acetic

anhydride (250 mL).[4]

Warm the mixture to 70°C with stirring for 2 hours.[4]

After the reaction is complete, cool the mixture to room temperature.[4]

Slowly add diethyl ether (100 mL) to the cooled mixture to induce crystallization.[4]

The product will crystallize as white needles.[4]

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold diethyl ether.

Dry the product in vacuo to afford N-(4-methylpyridin-2-yl)acetamide.

Expected Yield: 130 g (95%)[4]

2-Amino-4-methylpyridine +
Acetic Anhydride

Heat to 70°C
for 2 hours

Cool to
Room Temperature

Add Diethyl Ether
(Crystallization)

Vacuum Filtration
and Drying

N-(4-methylpyridin-2-yl)acetamide
(White Needles)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(4-methylpyridin-2-yl)acetamide.

Application as a Synthetic Intermediate: Synthesis of 2-
(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-
2-yl)acetamide
This example illustrates the use of a derivative of N-(4-methylpyridin-2-yl)acetamide in the

synthesis of a more complex heterocyclic compound.

Reaction: The title compound is prepared by the reaction of 2-thio-4,6-dimethylpyrimidine with

2-chloro-N-(5-methylpyridin-2-yl)acetamide in refluxing ethanol.
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Note: This protocol uses a chloro-derivative of the primary compound of interest.

2-chloro-N-(5-methylpyridin-2-yl)acetamide +
2-thio-4,6-dimethylpyrimidine Reflux in Ethanol 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-

N-(4-methylpyridin-2-yl)acetamide

Click to download full resolution via product page

Caption: Use as an intermediate in heterocyclic synthesis.

Conclusion
N-(4-methylpyridin-2-yl)acetamide is a valuable and readily accessible chemical intermediate

for medicinal chemistry research. While direct biological data on this specific compound is

limited, its utility as a building block for constructing more complex molecules is well-

established. The broader class of N-aryl acetamides has shown promise in various therapeutic

areas, suggesting that novel derivatives of N-(4-methylpyridin-2-yl)acetamide could be

worthy of investigation in future drug discovery programs. The provided synthesis protocol

offers a reliable method for obtaining this compound for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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